Cas no 10289-05-1 ((S)-Methyl (1-hydroxy-3-phenylpropan-2-yl)carbamate)

(S)-Methyl (1-hydroxy-3-phenylpropan-2-yl)carbamate Properties

Names and Identifiers

• (S)-Methyl (1-hydroxy-3-phenylpropan-2-yl)carbamate
• methyl N-[(2S)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• N-[(1S)-2-Hydroxy-1-benzylethyl]methoxy carboxamide
• N-[(1S)-2-Hydro×y-1-benzylethyl]Metho×y carbo×aMide
• METHYL N-[(2S)-1-HYDROXY-3-PHENYLPROPAN-2-YL]CARBAMATE
• Methyl [(2S)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• (S)-Methyl(1-hydroxy-3-phenylpropan-2-yl)carbamate
• 10289-05-1
• DTXSID60743421
• +Expand

• InChIKey： CDNYZDRBTKSWPO-JTQLQIEISA-N
• Inchi： InChI=1S/C11H15NO3/c1-15-11(14)12-10(8-13)7-9-5-3-2-4-6-9/h2-6,10,13H,7-8H2,1H3,(H,12,14)/t10-/m0/s1
• SMILES： COC(N[C@H](CO)CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 209.10519334g/mol
• Heavy Atom Count: 15
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų